N-(1-(1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)-2-(3-methoxyphenyl)acetamide

• IUPAC Name: N-[1-[1-(3-fluorophenyl)triazole-4-carbonyl]piperidin-4-yl]-2-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C23H24FN5O3/c1-32-20-7-2-4-16(12-20)13-22(30)25-18-8-10-28(11-9-18)23(31)21-15-29(27-26-21)19-6-3-5-17(24)14-19/h2-7,12,14-15,18H,8-11,13H2,1H3,(H,25,30)
• InChI Key: KWLAIMBXAYQATA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CC(=O)NC2CCN(CC2)C(=O)C3=CN(N=N3)C4=CC(=CC=C4)F
• Molecular Formula: C23H24FN5O3
• Molecular Weight: 437.5 g/mol

Description

N-(1-(1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)-2-(3-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C23H24FN5O3 and its molecular weight is 437.475. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Modification

N-(Substituted)-5-(1-(4-methoxyphenylsulfonyl)piperidin-4-yl)-4H-1,2,4-triazol-3-ylthio) acetamide compounds, including structures similar to the one of interest, have been synthesized using conventional and microwave-assisted protocols. These compounds were evaluated for their inhibitory potential against enzymes like bovine carbonic anhydrase (bCA-II), acetylcholinesterase (AChE), and butyrylcholinesterase (BChE), with some showing promising activity. This highlights their potential in therapeutic applications targeting these enzymes (Virk et al., 2018).

Another study focused on modifying N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide by replacing the acetamide group with an alkylurea moiety. This modification aimed to retain antiproliferative activity and inhibit PI3Ks and mTOR, suggesting potential cancer therapeutic applications while reducing acute oral toxicity (Wang et al., 2015).

Antibacterial Applications

A series of compounds structurally related to the target molecule were synthesized and evaluated for their in vitro antibacterial activity against various resistant Gram-positive and Gram-negative bacteria. These compounds, including (5S) N-(3-{3-fluoro-4-[4-(3-aryl-4,5-dihydro-isoxazole-5-carbonyl)-piperazin-1-yl]-phenyl}-2-oxo-oxazolidin-5-ylmethyl)-acetamide derivatives, showed lower MIC values compared to linezolid against several bacterial strains, indicating their potential as potent antibacterial agents (Varshney et al., 2009).

Molecular Docking and Enzyme Inhibition

The aforementioned compounds synthesized through conventional and microwave-assisted methods were also subjected to molecular docking studies to explore their mode of binding against the targeted enzymes. This research contributes to understanding the molecular interactions and potential therapeutic applications of these compounds in inhibiting enzymes involved in various diseases (Virk et al., 2018).